Cas no 1806764-58-8 (2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine
• CAS No: 1806764-58-8
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4927395
• Update Time: 2025-07-02

2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H5Br2F2N/c8-2-4-1-5(7(10)11)3-12-6(4)9/h1,3,7H,2H2
• InChI Key： TZVZIUXTXLHIIU-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine

Recent Advances in the Application of 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine (CAS: 1806764-58-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine (CAS: 1806764-58-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by its brominated and difluoromethylated pyridine core, serves as a critical intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable applications of 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are pivotal in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have leveraged the reactivity of the bromine and difluoromethyl groups in this compound to design potent and selective kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines.

Beyond its role in kinase inhibitor development, 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine has also been employed in the construction of fluorinated pyridine derivatives. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. The difluoromethyl group in this compound provides a valuable handle for introducing fluorine atoms into target molecules. A recent study in ACS Medicinal Chemistry Letters highlighted its use in the synthesis of fluorinated analogs of known antiviral agents, which exhibited improved pharmacokinetic profiles and reduced off-target effects.

In addition to its pharmaceutical applications, this compound has found utility in chemical biology as a versatile building block for probe development. Researchers have utilized its reactive bromine substituents to conjugate the pyridine core with various fluorescent tags or affinity labels, enabling the study of protein-ligand interactions and cellular processes. For example, a 2022 publication in Chemical Communications detailed the use of 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine in the design of activity-based probes for studying enzyme dynamics in live cells.

The synthesis and scalability of 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine have also been subjects of recent investigation. Optimizing its production is crucial for its widespread application in drug discovery. A 2023 report in Organic Process Research & Development described a streamlined synthetic route that improves yield and reduces the use of hazardous reagents, making the compound more accessible for industrial-scale applications. This advancement is expected to facilitate its adoption in high-throughput screening and combinatorial chemistry.

In conclusion, 2-Bromo-3-(bromomethyl)-5-(difluoromethyl)pyridine (CAS: 1806764-58-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifaceted applications—from kinase inhibitor development to probe design—underscore its importance in advancing drug discovery and understanding biological mechanisms. Future research is likely to explore its potential in emerging therapeutic areas, such as targeted protein degradation and covalent inhibitor design, further solidifying its role in the field.